Cas no 6375-06-0 (Benzenesulfonic acid, 2,2'-oxybis[5-amino-)

Benzenesulfonic acid, 2,2'-oxybis[5-amino- structure
6375-06-0 structure
Product Name:Benzenesulfonic acid, 2,2'-oxybis[5-amino-
CAS No:6375-06-0
MF:C12H12N2O7S2
MW:360.362880706787
CID:425817
PubChem ID:18430349
Update Time:2025-04-19

Benzenesulfonic acid, 2,2'-oxybis[5-amino- Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-(4-amino-2-sulfophenoxy)benzenesulfonic acid
    • SCHEMBL487024
    • DTXSID80593703
    • 2,2'-Oxybis(5-aminobenzene-1-sulfonic acid)
    • 6375-06-0
    • Benzenesulfonic acid, 2,2'-oxybis[5-amino-
    • Inchi: 1S/C12H12N2O7S2/c13-7-1-3-9(11(5-7)22(15,16)17)21-10-4-2-8(14)6-12(10)23(18,19)20/h1-6H,13-14H2,(H,15,16,17)(H,18,19,20)
    • InChI Key: JFJRLANLSUSGAL-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC1C=CC(=CC=1S(=O)(=O)O)N)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 360.00866
  • Monoisotopic Mass: 360.00859307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 187Ų

Experimental Properties

  • PSA: 170.01
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.